1-(3-Phenylpyridin-2-yl)methanamine dihydrochloride

• Molecular Formula: C12H14Cl2N2
• Molecular Weight: 257.16 g/mol
• IUPAC Name: (3-phenylpyridin-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C12H12N2.2ClH/c13-9-12-11(7-4-8-14-12)10-5-2-1-3-6-10;;/h1-8H,9,13H2;2*1H
• InChI Key: JMTVRFFETSKVEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=CC=C2)CN.Cl.Cl

Description

1-(3-Phenylpyridin-2-yl)methanamine dihydrochloride is a chemical compound with the molecular formula C12H14N2·2HCl. It is a derivative of pyridine and phenylmethanamine, and it is commonly used in various scientific research applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Phenylpyridin-2-yl)methanamine dihydrochloride typically involves the reaction of 3-phenylpyridine with formaldehyde and ammonium chloride under acidic conditions. The reaction proceeds through the formation of an intermediate imine, which is subsequently reduced to the desired amine. The final product is then converted to its dihydrochloride salt by treatment with hydrochloric acid .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity. The reaction is typically carried out in large reactors with precise control over temperature, pressure, and pH to achieve the desired product efficiently .

Chemical Reactions Analysis

Types of Reactions

1-(3-Phenylpyridin-2-yl)methanamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones using oxidizing agents such as PhI(OAc)2 in combination with TEMPO.

Reduction: It can be reduced to form secondary or tertiary amines using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group is replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: PhI(OAc)2 and TEMPO are commonly used for oxidation reactions.

Reduction: LiAlH4 and NaBH4 are typical reducing agents.

Substitution: Various nucleophiles can be used depending on the desired substitution product.

Major Products Formed

Oxidation: Aldehydes and ketones.

Reduction: Secondary and tertiary amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(3-Phenylpyridin-2-yl)methanamine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of biological pathways and interactions due to its ability to interact with various biomolecules.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(3-Phenylpyridin-2-yl)methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• (2-Phenylpyridin-3-yl)methanamine dihydrochloride
• (3-Methoxyphenyl)(pyridin-2-yl)methanamine dihydrochloride
• [1-(Pyrimidin-2-yl)piperidin-4-yl]methanamine dihydrochloride

Uniqueness

1-(3-Phenylpyridin-2-yl)methanamine dihydrochloride is unique due to its specific structural features, which confer distinct chemical and biological properties. Its phenyl and pyridine moieties allow for versatile interactions with various molecular targets, making it a valuable compound in research and industrial applications .